Cas no 1807167-43-6 (Methyl 4-chloro-2-nitropyridine-3-acetate)

• Product Name: Methyl 4-chloro-2-nitropyridine-3-acetate
• CAS No: 1807167-43-6
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 4903216
• Update Time: 2025-05-26

Methyl 4-chloro-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-nitropyridine-3-acetate

• Inchi： 1S/C8H7ClN2O4/c1-15-7(12)4-5-6(9)2-3-10-8(5)11(13)14/h2-3H,4H2,1H3
• InChI Key： PGEPOIABLALHTF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-2-nitropyridine-3-acetate

Methyl 4-chloro-2-nitropyridine-3-acetate (CAS No. 1807167-43-6)

Methyl 4-chloro-2-nitropyridine-3-acetate is a versatile organic compound with the CAS registry number 1807167-43-6. This compound belongs to the class of acetates and is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and nitro groups, along with an acetate ester moiety. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Methyl 4-chloro-2-nitropyridine-3-acetate involves a series of well-established organic reactions, including nucleophilic substitution and acetylation. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of the reaction while minimizing environmental impact.

One of the most promising applications of Methyl 4-chloro-2-nitropyridine-3-acetate lies in its use as an intermediate in the synthesis of bioactive molecules. The compound's structure provides a platform for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent antimicrobial and antifungal properties, making them valuable candidates for drug development.

In addition to its role in pharmaceuticals, Methyl 4-chloro-2-nitropyridine-3-acetate has also been investigated for its potential in agrochemicals. The compound's ability to act as a precursor for herbicides and insecticides has been explored in recent research. Scientists have reported that certain derivatives exhibit selective toxicity against agricultural pests while showing low toxicity to non-target organisms, which is a critical factor in sustainable agriculture.

The chemical stability and reactivity of Methyl 4-chloro-2-nitropyridine-3-acetate make it an attractive candidate for use in materials science. Recent studies have demonstrated its potential as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions has opened new avenues for designing materials with tailored properties for applications in catalysis, gas storage, and sensing.

From a structural perspective, Methyl 4-chloro-2-nitropyridine-3-acetate exhibits a unique combination of electron-withdrawing groups (the nitro group) and electron-donating groups (the acetate ester). This balance of electronic effects influences the compound's reactivity and stability, making it suitable for various chemical transformations. Researchers have exploited these properties to develop novel synthetic routes for complex molecules.

In conclusion, Methyl 4-chloro-2-nitropyridine-3-acetate (CAS No. 1807167-43-6) is a multifaceted compound with significant potential across multiple disciplines. Its versatile structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new uses and optimizations, this compound is poised to make even greater contributions to science and industry.